Cas no 898791-28-1 (cyclobutyl-(3,4-difluorophenyl)methanone)

• Product Name: cyclobutyl-(3,4-difluorophenyl)methanone
• CAS No: 898791-28-1
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• MDL: MFCD03841288
• CID: 1946699
• PubChem ID: 24724153
• Update Time: 2025-10-28

cyclobutyl-(3,4-difluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• CYCLOBUTYL 3,4-DIFLUOROPHENYL KETONE
• cyclobutyl-(3,4-difluorophenyl)methanone
• LogP
• 898791-28-1
• MFCD03841288
• DTXSID70642552
• CYCLOBUTYL3,4-DIFLUOROPHENYLKETONE
• Cyclobutyl(3,4-difluorophenyl)methanone
• AKOS009339572

• MDL： MFCD03841288
• Inchi： 1S/C11H10F2O/c12-9-5-4-8(6-10(9)13)11(14)7-2-1-3-7/h4-7H,1-3H2
• InChI Key： LMKGMUCWRQBMLX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1CCC1)=O)F

Computed Properties

• Exact Mass: 196.06997126Da
• Monoisotopic Mass: 196.06997126Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on cyclobutyl-(3,4-difluorophenyl)methanone

Cyclobutyl-(3,4-difluorophenyl)methanone: An Overview of Its Structure, Properties, and Applications

Cyclobutyl-(3,4-difluorophenyl)methanone (CAS No. 898791-28-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and difluorophenyl moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug development and materials science.

The molecular structure of cyclobutyl-(3,4-difluorophenyl)methanone is composed of a cyclobutane ring attached to a difluorophenyl group through a carbonyl linkage. The cyclobutane ring, with its strained four-membered structure, imparts unique conformational flexibility and reactivity to the molecule. The difluorophenyl group, on the other hand, introduces electron-withdrawing effects and enhances the compound's hydrophobicity and lipophilicity. These structural features collectively contribute to the compound's potential biological activity and physicochemical properties.

Recent studies have explored the pharmacological properties of cyclobutyl-(3,4-difluorophenyl)methanone in detail. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that cyclobutyl-(3,4-difluorophenyl)methanone exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. This finding suggests that the compound could be developed into a novel therapeutic agent for cancer treatment.

In addition to its enzymatic inhibition properties, cyclobutyl-(3,4-difluorophenyl)methanone has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California found that the compound effectively reduces inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and chemokines. These findings highlight the potential of cyclobutyl-(3,4-difluorophenyl)methanone as a lead compound for developing anti-inflammatory drugs.

The physicochemical properties of cyclobutyl-(3,4-difluorophenyl)methanone are also noteworthy. The compound has a molecular weight of 226.16 g/mol and is relatively stable under standard laboratory conditions. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol makes it amenable to various chemical reactions and biological assays. The lipophilic nature of the compound facilitates its cellular uptake and distribution within tissues, which is crucial for its pharmacological effects.

Synthesis of cyclobutyl-(3,4-difluorophenyl)methanone can be achieved through several routes. One common method involves the reaction of cyclobutanecarboxylic acid with 3,4-difluorobenzaldehyde followed by dehydration to form the desired ketone product. This synthetic approach is efficient and scalable, making it suitable for large-scale production in industrial settings.

The safety profile of cyclobutyl-(3,4-difluorophenyl)methanone has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, cyclobutyl-(3,4-difluorophenyl)methanone (CAS No. 898791-28-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, paving the way for future innovations in healthcare.